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Compound of Interest

Compound Name: 3-[(Dimethylamino)methyl]phenol

Cat. No.: B1593381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-[(Dimethylamino)methyl]phenol is a versatile aromatic compound that serves as a crucial

building block and intermediate in a variety of research and industrial applications. Its unique

structure, featuring a phenolic hydroxyl group and a tertiary amine, imparts a range of chemical

properties that make it a valuable precursor in the synthesis of pharmaceuticals, polymers, and

specialty chemicals. This technical guide provides an in-depth overview of the synthesis of 3-
[(Dimethylamino)methyl]phenol, its key derivatives, and their potential applications, with a

focus on experimental protocols and quantitative data to support further research and

development.

Chemical and Physical Properties
3-[(Dimethylamino)methyl]phenol, also known as 3-hydroxy-N,N-dimethylbenzylamine, is a

crystalline solid. Its chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol [1]

CAS Number 60760-04-5 [1]

Appearance Crystalline solid

Melting Point 82-84 °C [2]

Boiling Point Not readily available

Solubility
Soluble in many organic

solvents

InChI Key
HXMWGMZZNGHVPQ-

UHFFFAOYSA-N
[1]

SMILES CN(C)Cc1cccc(O)c1 [1]

Synthesis of 3-[(Dimethylamino)methyl]phenol
A common method for the synthesis of 3-[(Dimethylamino)methyl]phenol is through the

reaction of resorcinol with a dimethylamine aqueous solution. The following protocol is adapted

from patent literature.[3][4]

Experimental Protocol: Synthesis from Resorcinol
Reaction Setup: In a 2L autoclave, sequentially add 354g of resorcinol and 420g of a 45%

mass concentration dimethylamine aqueous solution at room temperature.[3]

Reaction Conditions: Heat the mixture to 190°C and maintain this temperature until the

reaction is complete.[3]

Work-up:

Cool the reaction mixture to 20°C and transfer it to a 5L four-necked bottle.[3]
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Under stirring, slowly add 1120g of industrial liquid caustic soda (36% mass concentration)

while maintaining the temperature at or below 30°C.[3]

Extract impurities twice with 500ml of toluene.[3]

Adjust the pH of the aqueous phase to 6-7 with 30% dilute sulfuric acid.[3]

Separate the layers and discard the aqueous layer.[3]

Wash the organic layer twice with 600ml of hot water (60°C).[3]

Purification: Perform vacuum distillation on the organic layer to collect the main fraction,

which is 3-(N,N-dimethylamino)phenol.[3]

Key Derivatives and Their Applications
3-[(Dimethylamino)methyl]phenol serves as a precursor for several important chemical

compounds with diverse applications.

2,4,6-Tris(dimethylaminomethyl)phenol: An Epoxy
Curing Agent
2,4,6-Tris(dimethylaminomethyl)phenol is a widely used catalyst and curing agent for epoxy

resins.[5] It is synthesized via the Mannich reaction of phenol with formaldehyde and

dimethylamine.[6]

Experimental Protocol: Synthesis of 2,4,6-
Tris(dimethylaminomethyl)phenol
The following protocol is based on a patented method.[7][8]

Reaction Setup: In a 500ml four-neck flask equipped with a stirrer, reflux device, and

thermometer, add 28.2g of phenol and 135g of dimethylamine aqueous solution. Stir at room

temperature for 15-30 minutes until evenly mixed.[7]

Addition of Paraformaldehyde: At a temperature of 20-50°C, add 28.4g of paraformaldehyde

in several portions over 1 hour.[7]
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Reaction Conditions: Heat the mixture to 70-80°C and maintain for 2-3 hours.[7]

Work-up and Purification:

Perform oil-water separation.[7]

Conduct vacuum distillation to remove water from the product and collect the final product.

[7]

Quantitative Data: Performance as a Curing Agent
Parameter Value Reference

Appearance
Light yellow transparent

viscous liquid
[7]

Viscosity 150-250 mPa·s [7]

Amine Value 600-630 mgKOH/g [7]

Purity >95% [9]

Further quantitative data on gel time and curing temperatures with specific epoxy resins would

require targeted experimental investigation.

Novel Analgesics: µ-Opioid Receptor Modulators
Derivatives of 3-[(dimethylamino)methyl]phenol have been investigated as potent and

selective µ-opioid receptor (MOR) agonists for pain management. One such derivative, 3-

((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)-N-phenylpiperidine-1-carboxamide,

has shown promising results.

Quantitative Data: In Vitro and In Vivo Activity

Compound Kᵢ MOR (nM) Kᵢ DOR (nM) Kᵢ KOR (nM)
ED₅₀ (mg/kg)
(55°C hot
plate)

2a 7.3 ± 0.5 849.4 ± 96.6 49.1 ± 6.9 3.1
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Data extracted from a study on novel potent analgesics.

Signaling Pathway: µ-Opioid Receptor Activation
Activation of the µ-opioid receptor by an agonist, such as a derivative of 3-
[(dimethylamino)methyl]phenol, initiates a cascade of intracellular events. This G-protein

coupled receptor (GPCR) signaling pathway ultimately leads to the analgesic effects.[10][11]
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Caption: µ-Opioid receptor signaling pathway.

Experimental Protocol: Radioligand Binding Assay
This protocol is a generalized method for determining the binding affinity of a compound to

opioid receptors.[12][13]

Membrane Preparation: Prepare membrane fractions from cells expressing the opioid

receptor of interest.

Assay Buffer: Use a suitable buffer, such as 50 mM Tris-HCl, pH 7.4.[12]

Competition Assay:
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Incubate the membrane preparation (e.g., 20 µg protein) with a known concentration of a

radiolabeled ligand (e.g., 0.2 nM [³H]-diprenorphine) and varying concentrations of the test

compound.[12]

Incubate at room temperature for 1 hour to reach equilibrium.[12]

Filtration: Rapidly filter the mixture through glass fiber filters (e.g., Whatman GF/C) and wash

several times with ice-cold buffer to separate bound from free radioligand.[12]

Quantification: Determine the amount of bound radioactivity using liquid scintillation counting.

[12]

Data Analysis: Calculate the Ki values using non-linear regression analysis of the

competition data.[12]

Cationic Polymer Flocculants
(Dimethylaminomethyl)phenol can be used in the synthesis of cationic polymer flocculants for

water treatment. These polymers are effective in aggregating suspended particles.[14]

Experimental Workflow: Flocculant Performance Testing
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Caption: Flocculation testing workflow.
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Quantitative Data: Flocculation Performance
Flocculant System pH

Turbidity Reduction (%)
after 24h

Cationic Polyacrylamide

(cPAM)
7.0 36

Cellulose-based Cationic

Flocculant
7.0 27

Dual system (Bentonite +

cPAM)
1.5 ~50

Data adapted from a study on textile wastewater treatment, illustrating typical performance

metrics.[15] Performance of flocculants derived from 3-[(dimethylamino)methyl]phenol would

require specific experimental evaluation.

Experimental Protocol: Flocculation Jar Test
This is a standard method for evaluating the performance of flocculants.[16][17]

Sample Preparation: Fill a series of beakers (jars) with the water or wastewater to be treated.

Flocculant Addition: Add varying doses of the cationic flocculant solution to each jar.

Rapid Mix: Subject the samples to a period of rapid mixing (e.g., 1 minute at a high speed) to

ensure thorough dispersion of the flocculant.

Slow Mix: Follow with a period of slow mixing (e.g., 20 minutes at a lower speed) to promote

the formation of flocs.

Settling: Allow the flocs to settle for a defined period (e.g., 30 minutes to 24 hours).

Analysis: Withdraw samples from the supernatant and measure parameters such as turbidity,

suspended solids, or color to determine the flocculation efficiency.

Conclusion
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3-[(Dimethylamino)methyl]phenol is a valuable and versatile chemical intermediate with

significant potential in various fields of research and development. Its utility as a precursor for

high-performance epoxy curing agents, novel analgesics, and effective cationic flocculants

highlights its importance. The experimental protocols and quantitative data presented in this

guide offer a foundation for researchers and scientists to explore and expand upon the

applications of this compound and its derivatives. Further investigation into structure-activity

relationships and optimization of synthetic and application protocols will undoubtedly unveil

new opportunities for this multifaceted molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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